Cas no 65262-96-6 (3-Chloro-5-methoxyphenol)

• Product Name: 3-Chloro-5-methoxyphenol
• CAS No: 65262-96-6
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• MDL: MFCD00002260
• CID: 820962
• PubChem ID: 103339
• Update Time: 2025-06-13

3-Chloro-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxyphenol
• 3-Chlor-5-methoxy-phenol
• 3-Chloro-5-methoxy-phenol
• 3-methoxy-5-chlorophenol
• 5-Chlor-3-hydroxy-1-methoxy-benzol
• Phenol,3-chloro-5-methoxy
• Phenol, 3-chloro-5-methoxy-
• LZVYZZFCAMPFOQ-UHFFFAOYSA-N
• PubChem16948
• KSC622I5D
• 3-CHLORO-5-HYDROXYANISOLE
• CL8483
• FC1190
• AM84116
• MB00121
• SY096759
• ST2410634
• AB0026072
• W7661
• EN300-191973
• FS-3469
• EINECS 265-661-1
• 65262-96-6
• InChI=1/C7H7ClO2/c1-10-7-3-5(8)2-6(9)4-7/h2-4,9H,1H
• MFCD00002260
• C7H7ClO2
• AKOS006229142
• Z1079209556
• SCHEMBL440836
• DTXSID60215577
• DB-011171
• CS-D1537
• NS00035850

• MDL： MFCD00002260
• Inchi： 1S/C7H7ClO2/c1-10-7-3-5(8)2-6(9)4-7/h2-4,9H,1H3
• InChI Key： LZVYZZFCAMPFOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC)O

Computed Properties

• Exact Mass: 158.01300
• Monoisotopic Mass: 158.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99 ºC
• Boiling Point: 265.3±20.0 ºC (760 Torr),
• Flash Point: 114.2±21.8 ºC,
• Refractive Index: 1.554
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 29.46000
• LogP: 2.05420
• Vapor Pressure: No data available

3-Chloro-5-methoxyphenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-5-methoxyphenol

Comprehensive Overview of 3-Chloro-5-methoxyphenol (CAS No. 65262-96-6): Properties, Applications, and Industry Insights

3-Chloro-5-methoxyphenol (CAS No. 65262-96-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This chlorinated phenol derivative, characterized by its methoxy and chloro functional groups, exhibits unique chemical properties that make it valuable in synthetic chemistry. Its molecular formula, C₇H₇ClO₂, and structural features have garnered attention in research and industrial sectors, particularly for designing intermediates in drug development and fine chemical synthesis.

In recent years, the demand for high-purity 3-Chloro-5-methoxyphenol has surged due to its role in producing advanced materials and bioactive molecules. Researchers frequently search for "synthesis methods for 65262-96-6" or "3-Chloro-5-methoxyphenol suppliers," reflecting its commercial and academic relevance. The compound’s stability under controlled conditions and compatibility with various reaction pathways, such as etherification and halogenation, further enhance its utility. Environmental and regulatory trends also drive interest in "eco-friendly production of chlorophenols," positioning this compound as a subject of sustainable chemistry innovations.

The physicochemical properties of 3-Chloro-5-methoxyphenol include a melting point range of 45–50°C and moderate solubility in organic solvents like ethanol and acetone. These traits are critical for formulators seeking "solubility data for CAS 65262-96-6" or "compatibility with polymer matrices." Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a key concern for buyers prioritizing "pharmaceutical-grade 3-Chloro-5-methoxyphenol."

From an industrial perspective, 3-Chloro-5-methoxyphenol serves as a precursor in synthesizing antioxidants, UV stabilizers, and fragrances. Its incorporation into "high-performance coatings" and "biodegradable materials" aligns with global shifts toward green chemistry. Patent analyses reveal growing innovation in derivatizing this compound for niche applications, such as "photoresist chemicals" in electronics manufacturing, addressing queries like "emerging uses of 65262-96-6."

Safety and handling protocols for 3-Chloro-5-methoxyphenol emphasize standard laboratory practices, including PPE usage and ventilation. While not classified as hazardous under normal conditions, proper storage away from oxidizers ensures stability. This aligns with frequent searches for "safe handling of methoxyphenol derivatives" and "storage conditions for CAS 65262-96-6," underscoring the importance of operational transparency in technical documentation.

In conclusion, 3-Chloro-5-methoxyphenol (CAS No. 65262-96-6) represents a critical building block in modern chemistry, bridging academic research and industrial applications. Its adaptability to evolving market needs—such as sustainable synthesis and multifunctional material design—ensures its continued relevance. For professionals exploring "custom synthesis of chlorinated phenols" or "technical specifications for 3-Chloro-5-methoxyphenol," this compound offers a compelling case study in innovation and utility.